Cas no 43094-97-9 (1-Pyrrolidineaceticacid, 4-carboxy-2-oxo-)

• Product Name: 1-Pyrrolidineaceticacid, 4-carboxy-2-oxo-
• CAS No: 43094-97-9
• MF: C₇H₉NO₅
• MW: 187.150062322617
• MDL: MFCD00206335
• CID: 333345
• PubChem ID: 3016410
• Update Time: 2025-05-21

1-Pyrrolidineaceticacid, 4-carboxy-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineaceticacid, 4-carboxy-2-oxo-
• 1-(carboxymethyl)-5-oxopyrrolidine-3-carboxylic acid
• 4-carboxy-2-oxopyrrolidine-1-acetic acid
• 43094-97-9
• LS-10972
• AKOS023559746
• MFCD00206335
• NS00057876
• EINECS 256-086-7
• 1-(carboxymethyl)-5-oxopyrrolidine-3-carboxylicacid
• DTXSID30962889
• SCHEMBL15084846

• MDL： MFCD00206335
• Inchi： 1S/C7H9NO5/c9-5-1-4(7(12)13)2-8(5)3-6(10)11/h4H,1-3H2,(H,10,11)(H,12,13)
• InChI Key： OQUYXNFDGIIAES-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)CN1CC(=O)O

Computed Properties

• Exact Mass: 187.048
• Monoisotopic Mass: 187.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.55
• Boiling Point: 540.8°C at 760 mmHg
• Flash Point: 280.9°C
• Refractive Index: 1.561

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-Pyrrolidineaceticacid, 4-carboxy-2-oxo-

Recent Advances in the Study of 1-Pyrrolidineaceticacid, 4-carboxy-2-oxo- (CAS: 43094-97-9)

1-Pyrrolidineaceticacid, 4-carboxy-2-oxo- (CAS: 43094-97-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its role in various biochemical pathways, as well as its utility in drug design and synthesis. This research brief aims to provide an overview of the latest findings related to this compound, highlighting key advancements and their implications for future research and development.

One of the most notable recent studies on 1-Pyrrolidineaceticacid, 4-carboxy-2-oxo- has explored its potential as a building block for the synthesis of novel bioactive molecules. Researchers have demonstrated that the compound's pyrrolidine and carboxylate functionalities make it an excellent candidate for the development of enzyme inhibitors, particularly those targeting proteases and kinases. The study utilized advanced computational modeling techniques to predict the compound's binding affinity and selectivity, followed by experimental validation using in vitro assays. The results indicated promising inhibitory activity against several key enzymes involved in inflammatory and oncogenic pathways.

Another significant area of research has been the investigation of 1-Pyrrolidineaceticacid, 4-carboxy-2-oxo-'s role in modulating metabolic pathways. A recent publication in the Journal of Medicinal Chemistry reported that the compound exhibits notable effects on cellular energy metabolism, particularly in the context of mitochondrial function. The study employed metabolomic profiling and isotope tracing to track the compound's influence on metabolic fluxes, revealing its ability to enhance oxidative phosphorylation and reduce reactive oxygen species (ROS) production. These findings suggest potential applications in the treatment of metabolic disorders and age-related diseases.

In addition to its biochemical applications, 1-Pyrrolidineaceticacid, 4-carboxy-2-oxo- has also been investigated for its potential in drug delivery systems. A team of researchers recently developed a novel nanoparticle-based delivery platform incorporating the compound as a stabilizing agent. The study, published in Advanced Materials, demonstrated that the compound's carboxylate groups facilitate the formation of stable nanoparticles with improved drug-loading capacity and controlled release properties. This innovation holds promise for enhancing the efficacy and safety of targeted therapies, particularly in oncology.

Despite these advancements, challenges remain in the full characterization and optimization of 1-Pyrrolidineaceticacid, 4-carboxy-2-oxo- for clinical applications. Current research is focused on addressing issues related to bioavailability, toxicity, and scalability. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into viable therapeutic options. Future directions may include the exploration of the compound's potential in combination therapies and its role in personalized medicine.

In conclusion, recent studies on 1-Pyrrolidineaceticacid, 4-carboxy-2-oxo- (CAS: 43094-97-9) have unveiled its multifaceted potential in chemical biology and medicinal chemistry. From its use as a scaffold for bioactive molecule synthesis to its applications in metabolic modulation and drug delivery, the compound continues to inspire innovative research. As the field progresses, further investigations will be essential to fully harness its therapeutic capabilities and overcome existing limitations.